5-[(Methylamino)methyl]pyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-[(Methylamino)methyl]pyrrolidin-2-one is a chemical compound with the molecular formula C6H12N2O . It has a molecular weight of 128.17 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H12N2O/c1-7-4-5-2-3-6(9)8-5/h5,7H,2-4H2,1H3,(H,8,9) . This code provides a specific representation of the molecule’s structure.Physical and Chemical Properties Analysis
This compound is a liquid at room temperature . It has a predicted melting point of 90.13°C and a predicted boiling point of approximately 287.5°C at 760 mmHg . The compound has a predicted density of approximately 1.0 g/mL and a predicted refractive index of n20D 1.46 .Scientific Research Applications
Potential Therapeutic Agents
Compounds bearing structural similarities to 5-[(Methylamino)methyl]pyrrolidin-2-one have been synthesized as potential antibacterial drugs. These compounds, including derivatives with pyrrolidine rings and methylamino residues, showed moderate to good activity against gram-positive and gram-negative bacteria (Devi et al., 2018).
DNA Sequence Recognition
Research into pyrrole-imidazole (Py-Im) polyamides has highlighted their potential for high-affinity binding to specific DNA sequences. Modifications to the hairpin γ-aminobutyric acid turn unit in Py-Im polyamides have been shown to enhance their cellular uptake and biological activity, suggesting their utility in modulating gene expression (Meier et al., 2012). Additionally, 5-methylene pyrrolones (5MPs) have been developed as bioconjugation tools with high cysteine specificity and stability, useful for the controlled release of conjugated cargo (Zhang et al., 2017).
Synthetic Methodology
Research has also focused on the synthesis of new compounds via efficient methods. For instance, highly efficient syntheses of azetidines, pyrrolidines, and indolines have been developed through palladium-catalyzed intramolecular amination of C-H bonds, highlighting the use of unactivated C-H bonds as functional groups in organic synthesis (He et al., 2012).
Safety and Hazards
As for the safety and hazards associated with 5-[(Methylamino)methyl]pyrrolidin-2-one, it’s important to refer to the Material Safety Data Sheet (MSDS) for the compound . The MSDS will provide comprehensive information about the potential hazards, safe handling procedures, and emergency response measures.
Mechanism of Action
Result of Action
The molecular and cellular effects of 5-[(Methylamino)methyl]pyrrolidin-2-one’s action are currently unknown . Once the targets and mode of action are identified, it will be possible to describe these effects.
Action Environment
Environmental factors can significantly influence a compound’s action, efficacy, and stability. These factors include pH, temperature, presence of other molecules, and cellular environment . .
Properties
IUPAC Name |
5-(methylaminomethyl)pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O/c1-7-4-5-2-3-6(9)8-5/h5,7H,2-4H2,1H3,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKDYHCPYSXTJNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1CCC(=O)N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.